Cas no 108641-82-3 (DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8)

DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8 is a deuterium-labeled isotopologue of DL-homocystine, where eight hydrogen atoms at the 3, 3’, 4, and 4’ positions are replaced with deuterium. This compound is primarily used as an internal standard in mass spectrometry-based quantitative analyses, ensuring high precision and accuracy in metabolic and proteomic studies. The deuterium labeling minimizes interference with natural isotopic distributions, enhancing signal resolution. Its stable isotopic incorporation also facilitates tracking in tracer experiments, making it valuable for investigating sulfur amino acid metabolism and oxidative stress pathways. The compound’s high chemical purity and isotopic enrichment ensure reliable performance in analytical applications.

DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8 structure

108641-82-3 structure

Product Name:DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8

CAS No:108641-82-3

MF:C₈H₁₆N₂O₄S₂

MW:276.402933120728

CID:137953

Update Time:2025-10-29

DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8 Chemical and Physical Properties

Names and Identifiers

- DL-HOMOCYSTINE-3,3,3',4,4,4',4-D8
- DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)
- DL-HoMocystine-3,3,3',3',4,4,4',4'-d8
- DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8
- DL-HoMocystine-d8
- Butanoic-3,3,4,4-d4acid, 4,4'-dithiobis[2-amino-
- Inchi： 1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/i1D2,2D2,3D2,4D2
- InChI Key： ZTVZLYBCZNMWCF-SVYQBANQSA-N
- SMILES： S(C([2H])([2H])C([2H])([2H])C(C(=O)O)N)SC([2H])([2H])C([2H])([2H])C(C(=O)O)N

Computed Properties

Exact Mass: 284.1556

Experimental Properties

PSA: 126.64

DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H591292-25mg	DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8	108641-82-3		25mg	$ 265.00	2023-09-07
TRC	H591292-250mg	DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8	108641-82-3		250mg	$ 2101.00	2023-09-07
ChemScence	CS-0201101-25mg	DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8	108641-82-3		25mg	$0.0	2022-04-28
ChemScence	CS-0201101-250mg	DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8	108641-82-3		250mg	$0.0	2022-04-28
A2B Chem LLC	AE10671-500mg	DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)	108641-82-3	98%	500mg	$1041.00	2024-04-20
A2B Chem LLC	AE10671-1g	DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)	108641-82-3	98%	1g	$1641.00	2024-04-20
Key Organics Ltd	MS-23935-50mg	DL-Homocystine-3,3,3′,3′,4,4,4′,4′-d8	108641-82-3	>97%	50mg	£1020.16	2025-02-09
Key Organics Ltd	MS-23935-10mg	DL-Homocystine-3,3,3′,3′,4,4,4′,4′-d8	108641-82-3	>97%	10mg	£411.61	2025-02-09
Key Organics Ltd	MS-23935-5mg	DL-Homocystine-3,3,3′,3′,4,4,4′,4′-d8	108641-82-3	>97%	5mg	£272.15	2025-02-09
1PlusChem	1P008THR-5mg	DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)	108641-82-3	98%	5mg	$185.00	2025-02-24